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Compound of Interest

Compound Name: (R)-STU104

Cat. No.: B15610087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-STU104 is a potent and orally active small molecule inhibitor that disrupts the protein-

protein interaction between TGF-β-activated kinase 1 (TAK1) and MAP kinase kinase 3

(MKK3). This inhibition effectively suppresses the downstream

TAK1/MKK3/p38/MnK1/MK2/elF4E signaling pathway, which is critically involved in the

production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α).[1][2]

Due to its mechanism of action, (R)-STU104 is a valuable tool for research in areas such as

autoimmune diseases, particularly ulcerative colitis.[1] These application notes provide detailed

protocols for the preparation of (R)-STU104 solutions for both in vitro and in vivo studies.

Data Presentation
Physicochemical Properties and Efficacy

Property Value Reference

Target
TAK1-MKK3 Protein-Protein

Interaction
[1][2]

IC₅₀ (TNF-α production) 0.58 μM [1]

IC₅₀ (MKK3 phosphorylation) 4.0 μM [1]

Appearance Solid N/A

Purity >99% (commercially available) [1]
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Solubility Data
Solvent Concentration Notes Reference

DMSO ≥ 50 mg/mL

Prepare fresh or store

as aliquots at -20°C or

-80°C.

[1]

DMSO + Corn oil (1:9

ratio)
≥ 5 mg/mL

Suitable for oral

gavage in animal

studies.

[1]

Experimental Protocols
Preparation of (R)-STU104 Stock Solutions for In Vitro
Assays
Objective: To prepare a high-concentration stock solution of (R)-STU104 in DMSO for use in

cell-based assays.

Materials:

(R)-STU104 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of (R)-STU104 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., 50 mg/mL).
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Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If

necessary, sonicate the solution for 5-10 minutes in a water bath to ensure complete

dissolution.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for

long-term storage.

Preparation of (R)-STU104 Formulation for In Vivo Oral
Administration (Mouse Model)
Objective: To prepare a formulation of (R)-STU104 suitable for oral gavage in mice. This

protocol is based on a 1:9 ratio of DMSO to corn oil.[1]

Materials:

(R)-STU104 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Sterile tubes

Vortex mixer

Procedure:

Prepare (R)-STU104 in DMSO: First, prepare a concentrated stock solution of (R)-STU104
in DMSO (e.g., 50 mg/mL) as described in the in vitro protocol.

Formulation: In a sterile tube, add the required volume of the (R)-STU104 DMSO stock

solution.
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Vehicle Addition: Add nine times the volume of corn oil to the DMSO solution. For example,

to prepare 1 mL of the final formulation, add 100 µL of the 50 mg/mL (R)-STU104 in DMSO

to 900 µL of corn oil. This will result in a final (R)-STU104 concentration of 5 mg/mL.

Homogenization: Vortex the mixture vigorously until a homogenous suspension is formed.

Administration: The formulation should be prepared fresh before each administration and

administered via oral gavage at the desired dosage (e.g., 1, 3, or 10 mg/kg).[1]
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Caption: Signaling pathway inhibited by (R)-STU104.
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Caption: Experimental workflow for (R)-STU104 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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